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Compound of Interest

Compound Name: 1-nitropropan-2-ol

Cat. No.: B1295101 Get Quote

An In-depth Technical Guide on 1-nitropropan-2-ol

This guide provides a comprehensive overview of 1-nitropropan-2-ol, a valuable bifunctional

molecule in organic synthesis. It covers the compound's nomenclature, chemical and physical

properties, a detailed experimental protocol for its synthesis via the Henry reaction, and its

relationship with its structural isomer, 2-nitropropan-1-ol.

Nomenclature and Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 1-
nitropropan-2-ol.[1] Its structure consists of a three-carbon propane chain with a nitro group (-

NO₂) attached to the first carbon and a hydroxyl group (-OH) on the second, classifying it as a

β-nitro alcohol.[2]

Key Identifiers:

Molecular Formula: C₃H₇NO₃[1][3]

CAS Number: 3156-73-8[1][3]

Synonyms for this compound include 1-Nitro-2-propanol and 2-Propanol, 1-nitro-.[1][3]

Chemical and Physical Properties
Quantitative data for 1-nitropropan-2-ol is summarized in the table below. These properties

are crucial for its application in chemical synthesis and for ensuring safe handling and storage.
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Property Value Source

Molecular Weight 105.09 g/mol [1][3]

Exact Mass 105.042593085 Da [1]

CAS Registry Number 3156-73-8 [1][3]

InChI Key
PFNCKQIYLAVYJF-

UHFFFAOYSA-N
[1][3]

Further physical properties such as boiling point and density are available through specialized

chemical databases.

Synthesis via the Henry (Nitroaldol) Reaction
1-nitropropan-2-ol is primarily synthesized through the Henry reaction, a classic carbon-

carbon bond-forming reaction.[2][4] This reaction, also known as the nitroaldol reaction,

involves the base-catalyzed addition of a nitroalkane to an aldehyde or ketone.[4][5][6]

In this specific synthesis, acetaldehyde reacts with nitromethane in the presence of a base to

form 1-nitropropan-2-ol. The reaction is reversible and proceeds through the formation of a

nitronate intermediate.[4]

Experimental Protocol: Synthesis of 1-nitropropan-2-ol

The following is a generalized laboratory-scale protocol for the synthesis of 1-nitropropan-2-
ol.

Materials:

Nitromethane

Acetaldehyde

A suitable base catalyst (e.g., sodium hydroxide, potassium carbonate, or an amine base)[5]

Solvent (e.g., methanol, water)
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Acid for neutralization (e.g., dilute hydrochloric acid or carbonic acid)[7]

Apparatus: Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, and standard

workup equipment.

Procedure:

Preparation: A solution of nitromethane and a suitable solvent is prepared in a round-bottom

flask equipped with a magnetic stirrer. The flask is cooled in an ice bath to maintain a low

temperature.

Base Addition: The base catalyst is added portion-wise to the nitromethane solution to form

the nucleophilic nitronate anion in situ.

Aldehyde Addition: Acetaldehyde is added dropwise to the reaction mixture. The temperature

should be carefully controlled during the addition to prevent side reactions.

Reaction: The mixture is stirred at a controlled temperature for a period of 1 to 24 hours,

depending on the specific reactants and catalyst used.[8]

Workup: The reaction is quenched by the addition of a dilute acid to neutralize the catalyst

and protonate the resulting β-nitro alkoxide.[5]

Purification: The product is then extracted from the reaction mixture using an appropriate

organic solvent. The organic layer is washed, dried, and the solvent is removed under

reduced pressure to yield the crude 1-nitropropan-2-ol, which can be further purified by

distillation.

Note: The use of only small amounts of base is recommended if the isolation of the β-hydroxy

nitro-compound is desired, as the product can tend to eliminate water to give nitroalkenes.[6]

Structural Isomer: 2-Nitropropan-1-ol
It is important to distinguish 1-nitropropan-2-ol from its structural isomer, 2-nitropropan-1-ol.

This isomer is formed by the Henry reaction between nitroethane and formaldehyde.[7]

Key Identifiers for 2-Nitropropan-1-ol:
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IUPAC Name: 2-nitropropan-1-ol[9]

CAS Number: 2902-96-7[9][10]

Molecular Formula: C₃H₇NO₃[10]

Molecular Weight: 105.09 g/mol [9]

While they share the same molecular formula and weight, their distinct structures lead to

different chemical and physical properties, including boiling point and refractive index.[11]

Applications in Synthesis
Nitro alcohols like 1-nitropropan-2-ol are highly versatile synthetic intermediates.[2] The

presence of both the hydroxyl and nitro groups allows for a range of chemical transformations.

The nitro group can be reduced to an amine, providing a route to 1,2-amino alcohols, or the

molecule can be dehydrated to form a nitro-olefin.[4][5] These subsequent products are

valuable in the synthesis of pharmaceuticals and other complex organic molecules.[2][4]

Visualizations
The following diagrams illustrate the chemical structure and synthesis pathway of 1-
nitropropan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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